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Compound of Interest

Compound Name: Prohydrojasmon racemate

Cat. No.: B013459

For researchers and professionals in drug development and plant science, understanding the
nuances of signaling molecules is paramount. This guide provides a detailed comparison of
prohydrojasmon racemate and the well-established plant hormone, methyl jasmonate, in their
capacity to induce gene expression. While both are known to trigger similar physiological
responses, their efficacy and the dynamics of their induced gene expression can differ.

Mechanism of Action: The Jasmonate Signaling
Pathway

Both methyl jasmonate (MeJA) and its synthetic analog, prohydrojasmon (PDJ), are believed to
exert their effects through the core jasmonate signaling pathway. In this pathway, MeJA is
converted to the biologically active form, jasmonoyl-isoleucine (JA-lle). JA-lle then acts as a
ligand, binding to the F-box protein CORONATINE INSENSITIVE 1 (COI1), which is part of the
Skpl/Cullin/F-box (SCFCOI1) ubiquitin E3 ligase complex. This binding event targets
Jasmonate ZIM-domain (JAZ) repressor proteins for ubiquitination and subsequent degradation
by the 26S proteasome. The degradation of JAZ repressors liberates transcription factors, such
as MYC2, allowing them to activate the expression of a wide array of jasmonate-responsive

genes.
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 To cite this document: BenchChem. [A Comparative Guide to Prohydrojasmon Racemate
and Methyl Jasmonate in Inducing Gene Expression]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013459#prohydrojasmon-racemate-vs-
methyl-jasmonate-in-inducing-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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